Cas no 895476-29-6 (N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide)

• Product Name: N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide
• CAS No: 895476-29-6
• MF: C₁₆H₁₂F₂N₂O₃S₂
• MW: 382.404888153076
• CID: 6098557
• PubChem ID: 18573258
• Update Time: 2025-11-01

N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide
• Acetamide, N-(6-fluoro-3-methyl-2(3H)-benzothiazolylidene)-2-[(4-fluorophenyl)sulfonyl]-
• (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide
• N-[(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(4-fluorobenzenesulfonyl)acetamide
• N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-(4-fluorophenyl)sulfonylacetamide
• AKOS024657877
• SR-01000021391
• SR-01000021391-1
• 895476-29-6
• F2536-1836

• Inchi： 1S/C16H12F2N2O3S2/c1-20-13-7-4-11(18)8-14(13)24-16(20)19-15(21)9-25(22,23)12-5-2-10(17)3-6-12/h2-8H,9H2,1H3
• InChI Key： DOSWNPRKXZOOEA-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(F)C=C2S1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 382.02574092g/mol
• Monoisotopic Mass: 382.02574092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 570.8±60.0 °C(Predicted)
• pka: -1.49±0.20(Predicted)

Additional information on N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide

Comprehensive Analysis of N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895476-29-6)

In the realm of pharmaceutical and chemical research, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895476-29-6) has emerged as a compound of significant interest. This molecule, characterized by its unique benzothiazole and fluorobenzenesulfonyl moieties, is being extensively studied for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's CAS No. 895476-29-6 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its complex name, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide, reflects its intricate chemical architecture, which includes a fluoro-substituted benzothiazole ring and a 4-fluorobenzenesulfonyl group. These functional groups are often associated with enhanced pharmacokinetic properties, such as improved metabolic stability and membrane permeability, making the compound a promising candidate for further development.

Recent trends in drug discovery highlight a growing demand for fluorinated compounds, owing to their ability to modulate drug-receptor interactions and improve therapeutic efficacy. N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide aligns with this trend, as its fluorine atoms are strategically positioned to influence electronic and steric properties. This has sparked interest in its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators, particularly in areas like oncology and neurology.

From a synthetic chemistry perspective, the preparation of CAS No. 895476-29-6 involves multi-step organic transformations, including condensation and sulfonylation reactions. The presence of the benzothiazole core necessitates careful optimization of reaction conditions to achieve high yields and purity. Researchers are also exploring greener synthetic routes, such as catalytic methods or solvent-free processes, to align with the pharmaceutical industry's sustainability goals. These efforts are crucial for scaling up production while minimizing environmental impact.

In the context of AI-driven drug discovery, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide has been the subject of computational studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses have provided insights into its binding affinities and potential therapeutic targets. Such in silico approaches are increasingly popular among researchers seeking to accelerate the identification of lead compounds, reducing the time and cost associated with traditional screening methods.

The compound's physicochemical properties, such as its logP (partition coefficient) and solubility, are also under scrutiny, as these factors dictate its bioavailability and formulation feasibility. Preliminary data suggest that CAS No. 895476-29-6 exhibits a balanced profile, making it suitable for oral or parenteral administration. These attributes are particularly relevant in the development of small-molecule drugs, where optimizing drug-like properties is paramount.

As the scientific community continues to investigate N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide, its potential applications extend beyond therapeutics. For instance, its fluorescent properties, derived from the benzothiazole core, could be exploited in diagnostic imaging or biomarker detection. This versatility underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound.

In conclusion, N-(2E)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895476-29-6) represents a fascinating area of research at the intersection of chemistry, pharmacology, and computational science. Its structural complexity, combined with the growing demand for fluorinated bioactive molecules, positions it as a compound worthy of further exploration. Future studies will likely focus on elucidating its mechanism of action, optimizing its synthetic route, and evaluating its efficacy in preclinical models, paving the way for potential clinical applications.